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Compound of Interest

1-(6-Bromonaphthalen-2-
Compound Name:

yl)ethanone

Cat. No.: B074744

For Researchers, Scientists, and Drug Development Professionals

These notes provide detailed safety and handling procedures for 1-(6-Bromonaphthalen-2-
yl)ethanone (CAS No: 1590-25-6). Adherence to these guidelines is crucial for ensuring
personal safety and maintaining a secure laboratory environment. This compound is intended
for research and further manufacturing use only and should not be used for direct human
application.[1]

Section 1: Chemical and Physical Properties

1-(6-Bromonaphthalen-2-yl)ethanone is a solid, off-white to beige powder.[2] A
comprehensive summary of its key physical and chemical properties is provided below.
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Property Value Source(s)
CAS Number 1590-25-6 [1]
Molecular Formula C12H9Bro [1][3]
Molecular Weight 249.10 g/mol [11[3]
1-(6-bromonaphthalen-2-

IUPAC Name [3]
yl)ethanone
2-Acetyl-6-bromonaphthalene,

Synonyms 1-(6-bromo-2- [3]
naphthyl)ethanone

Physical Form Solid

Purity 297% [1][4]

Storage Temperature

Room Temperature / Ambient

Storage

[1]

InChl Key

UZDOTHVVSQOCJO-
UHFFFAOYSA-N

[3]

Section 2: Hazard Identification and Safety

Information

This compound is classified as hazardous. The GHS classification and associated

precautionary statements are summarized below.
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Hazard Class GHS Pictogram Signal Word Hazard Statements

Acute Toxicity, Oral GHSO07 (Exclamation ) H302: Harmful if
Warning[1]

(Category 4) Mark)[1][5] swallowed.[1]

Skin Irritation GHSO07 (Exclamation ) H315: Causes skin
Warning[1] S

(Category 2) Mark)[1][5] irritation.[1]

Eye Irritation GHSO07 (Exclamation ] H319: Causes serious
Warning[1] o

(Category 2A) Mark)[1][5] eye irritation.[1]

Specific target organ

toxicity — Single GHSO07 (Exclamation ] H335: May cause
Warning[1]

exposure (Category

3), Respiratory system

Mark)[1][5]

respiratory irritation.[1]

Precautionary Statements:[6]

Prevention: P261, P264, P270, P271, P280

P337+P313, P362+P364

Disposal: P501

Storage: P403+P233, P405

Response: P301+P317, P302+P352, P304+P340, P305+P351+P338, P332+P313,

Section 3: Experimental Protocols - Safe Handling

and Use

Due to its hazardous nature, all handling of 1-(6-Bromonaphthalen-2-yl)ethanone must be

conducted with appropriate engineering controls and personal protective equipment.

3.1 Engineering Controls

o Work must be performed in a certified chemical fume hood to avoid inhalation of dust and

vapors.[7][8]
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e Ensure adequate ventilation in the work area.[9]

e An emergency eyewash station and a safety shower must be readily accessible in the
immediate work area.[7][9]

3.2 Personal Protective Equipment (PPE)

o Eye/Face Protection: Chemical splash goggles that meet ANSI Z87.1 or European Standard
EN166 are required.[6][7][9] A face shield should be worn in addition to goggles when there
is a risk of splashing.[7]

e Hand Protection: Chemical-resistant gloves (e.g., Nitrile or Neoprene) are mandatory.[7]
Gloves must be inspected before use and disposed of immediately after contamination.

« Body Protection: A flame-resistant lab coat, fully buttoned, is required.[7] For larger
guantities, chemical-resistant overalls may be necessary.[8]

» Respiratory Protection: If engineering controls are insufficient or during emergency
situations, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and
dusts should be used.[7][10]

» Footwear: Closed-toe, closed-heel shoes must be worn at all times in the laboratory.[7]

3.3 General Handling Protocol

Before starting work, ensure all required PPE is correctly worn.

Wash hands thoroughly after handling the chemical.

Avoid contact with skin, eyes, and clothing.[9][11]

Do not breathe dust.[9]

Avoid eating, drinking, or smoking in the laboratory.[6][10]

Keep the container tightly closed when not in use.
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+ Decontaminate all surfaces and equipment that may have come into contact with the
chemical after use.[7]

Workflow for Safe Handling of 1-(6-Bromonaphthalen-2-yl)ethanone

Preparation

l

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

l

Work in Chemical Fume Hood

Weighing and Transfer

Perform Experiment

Decontaminate Glassware
and Work Surfaces

Dispose of Waste in
Designated Container

Doff PPE and Wash Hands

Store Chemical Properly
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Caption: General workflow for handling the chemical safely.

Section 4: Storage and Disposal

4.1 Storage Protocol

Store in a tightly closed container in a dry, cool, and well-ventilated place.[10][12]

Store at ambient room temperature.[1]

Keep away from heat, sparks, open flames, and other sources of ignition.[9]

Incompatible Materials: Strong oxidizing agents, strong bases, and acids.[9][11][13]
4.2 Disposal Protocol

o Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations.[9][10]

¢ Do not allow the product to enter drains.

Section 5: Emergency Procedures

5.1 First-Aid Measures

o General Advice: If symptoms persist, seek immediate medical attention and show the Safety
Data Sheet (SDS) to the doctor.[10]

« Inhalation: Remove the person to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, provide oxygen. Get medical attention.[9][12]

o Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
soap and plenty of water for at least 15 minutes. If skin irritation occurs, get medical advice.
[91[12]
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e Eye Contact: Rinse cautiously with water for several minutes (at least 15 minutes), also
under the eyelids. Remove contact lenses, if present and easy to do. Continue rinsing. Seek
immediate medical attention.[9][12]

 Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water
afterward. Call a poison center or doctor if you feel unwell.[9][10][12]

5.2 Accidental Release Measures (Spills)

» Personal Precautions: Evacuate the area. Wear appropriate PPE, including respiratory
protection. Avoid breathing dust and prevent contact with the substance.[7][10]

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[14]

o Containment and Cleanup: Sweep up the spilled solid material and shovel it into a suitable,
closed container for disposal.[9][10] Avoid generating dust. Clean the affected area

thoroughly.
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Emergency Protocol for Spills

Evacuate Immediate Area

;

Don Full PPE
(incl. Respirator)

Is the spill large?

Contain with inert absorbent. Contact EH&S.
Sweep into labeled container. Control source if safe.

Decontaminate Area

Dispose of waste as
hazardous material

Click to download full resolution via product page

Caption: Decision tree for spill response procedures.

5.3 Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide (COz2), dry chemical, or
alcohol-resistant foam.[10]
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e Hazardous Combustion Products: During a fire, hazardous combustion products such as
carbon monoxide (CO), carbon dioxide (COz), and hydrogen halides (e.g., hydrogen
bromide) may be formed.[9][12]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[9][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b074744+#safety-and-handling-procedures-for-1-6-
bromonaphthalen-2-yl-ethanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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